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Abstract

Butalamine is a peripheral vasodilator with local anesthetic properties.[1] This technical guide
provides a comprehensive overview of the current understanding of Butalamine's molecular
structure, its mechanism of action as a calcium channel blocker, and its resulting vasodilatory
effects. While detailed quantitative data and specific experimental protocols are not extensively
available in publicly accessible literature, this document synthesizes the existing knowledge to
serve as a foundational resource for researchers and drug development professionals.

Molecular Structure and Chemical Properties

Butalamine, chemically known as N,N-Dibutyl-N'-(3-phenyl-1,2,4-oxadiazol-5-yl)ethane-1,2-
diamine, is an organic compound belonging to the phenyloxadiazole class.[2]
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Property Value Source

N,N-Dibutyl-N'-(3-phenyl-1,2,4-
IUPAC Name oxadiazol-5-yl)ethane-1,2- [3]
diamine

Butalamine, Butalamina, ]
Synonyms ) DrugBank Online
Butalaminum

CAS Number 22131-35-7 [3]
Chemical Formula C1sH28N4O [3]
Molar Mass 316.449 g/mol

Not specified in available
Appearance ]

literature

N Not specified in available

Solubility

literature

Synthesis of Butalamine
The synthesis of Butalamine involves a two-step process starting from benzamidoxime.
e Formation of 5-amino-3-phenyl-1,2,4-oxadiazole: Benzamidoxime is reacted with chlorine,

followed by a subsequent reaction with cyanamide to yield the intermediate, 5-amino-3-
phenyl-1,2,4-oxadiazole.

o Alkylation: The intermediate is then subjected to a base-catalyzed alkylation with
dibutylaminoethyl chloride to complete the synthesis of Butalamine.
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Figure 1: Synthesis pathway of Butalamine.

Detailed Experimental Protocol

Detailed, step-by-step experimental protocols for the synthesis and purification of Butalamine
are not readily available in the public domain. Researchers would need to refer to the primary
patent literature (FR3334M, U.S. Patent 3,338,899) for potential specifics on reaction
conditions, solvents, purification methods, and characterization data.

Mechanism of Action and Pharmacological Activity

Butalamine functions as a peripheral vasodilator by inducing the relaxation of vascular smooth
muscle. This effect is primarily achieved through the inhibition of calcium ion influx into smooth
muscle cells. By blocking voltage-gated calcium channels, Butalamine reduces the
intracellular calcium concentration required for muscle contraction, leading to vasodilation and

improved blood flow.
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In addition to its primary vasodilatory action, Butalamine has been reported to possess local
anesthetic, analgesic, and anti-inflammatory properties. Early research from 1976 suggested
that it has a stimulating effect on blood flow without significantly affecting the cardiovascular

system and exhibits low toxicity in animal models.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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